Cas no 2680721-85-9 (3-Cyclopropyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid)

• Product Name: 3-Cyclopropyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• CAS No: 2680721-85-9
• MF: C₁₀H₁₂F₃NO₃
• MW: 251.202393531799
• CID: 5804863
• PubChem ID: 165940158
• Update Time: 2025-06-29

3-Cyclopropyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28278735
• 2680721-85-9
• 3-cyclopropyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• 3-Cyclopropyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C10H12F3NO3/c11-10(12,13)7(15)14-4-3-9(5-14,8(16)17)6-1-2-6/h6H,1-5H2,(H,16,17)
• InChI Key： YXFRUZGDUMQUGQ-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C(=O)O)(C1)C1CC1)=O)(F)F

Computed Properties

• Exact Mass: 251.07692773g/mol
• Monoisotopic Mass: 251.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-Cyclopropyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

Introduction to 3-Cyclopropyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS No. 2680721-85-9)

3-Cyclopropyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid, identified by its CAS number 2680721-85-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both cyclopropyl and trifluoroacetyl functional groups in its molecular framework imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The cyclopropyl moiety is known for its rigidity and ability to occupy space efficiently within biological targets, often enhancing binding affinity and selectivity. On the other hand, the trifluoroacetyl group introduces fluorine atoms, which are renowned for their ability to modulate metabolic stability, lipophilicity, and binding interactions with biological macromolecules. This combination of structural features makes 3-Cyclopropyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid a promising candidate for further exploration in the design of novel pharmacological agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. The pyrrolidine scaffold has been extensively studied for its role in modulating enzyme activity and receptor interactions. For instance, derivatives of pyrrolidine have shown promise in inhibiting kinases, proteases, and other enzymes involved in cancer progression. The structural features of 3-Cyclopropyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid align well with these requirements, making it a potential lead compound for further optimization.

One of the most compelling aspects of this compound is its potential application in the development of treatments for neurological disorders. Pyrrolidine derivatives have been implicated in modulating neurotransmitter systems, particularly those involving acetylcholine and glutamate. The trifluoroacetyl group in this compound may enhance its ability to cross the blood-brain barrier, a critical factor for therapeutic efficacy in central nervous system disorders. Furthermore, the cyclopropyl group could contribute to improved binding affinity to specific neurological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with greater accuracy. These tools have been instrumental in identifying key pharmacophores within compounds like 3-Cyclopropyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid that could be exploited for drug design. By leveraging these technologies, scientists can rapidly screen large libraries of compounds and identify those with high potential for therapeutic activity.

The synthesis of 3-Cyclopropyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid presents unique challenges due to the complexity of its molecular structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed reactions and fluorination methods have been particularly useful in constructing the desired framework efficiently. These advancements not only facilitate access to this compound but also provide insights into synthetic strategies that could be applied to other complex molecules.

In addition to its pharmaceutical applications, 3-Cyclopropyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid may find utility in materials science and chemical biology. Its unique structural features make it a candidate for designing probes and tools that can interact with biological systems at a molecular level. For example, fluorescent derivatives of this compound could be used to study protein-protein interactions or cellular processes involving pyrrolidine-based motifs.

The future prospects of 3-Cyclopropyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid are promising as ongoing research continues to uncover new biological activities and potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As computational tools become more sophisticated and synthetic methods improve, the accessibility of this compound will increase, paving the way for more comprehensive studies.

In conclusion,3-Cyclopropyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS No. 2680721-85-9) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its combination of a rigid cyclopropyl group and a lipophilic trifluoroacetyl moiety positions it as a valuable scaffold for drug discovery. As research progresses，this compound is expected to play an increasingly important role in the development of novel treatments for various diseases，including neurological disorders.